2-(Tert-Butylthio)Benzaldehyde
Cat. No. B1585761
M. Wt: 194.3 g/mol
InChI Key: KQQXCBJAELTJRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08513151B2
Procedure details
2-fluoro-benzaldehyde (2.00 g, 16.1 mmol), potassium carbonate (2.45 g, 17.7 mmol) and 2-methyl-2-propanethiol (17.1 mmol) were dissolved in 10.0 mL DMF in a 50 mL round-bottomed flask under dry nitrogen, topped with a reflux condenser. The reaction mixture was heated to 50° C. for 4 days. After cooling, the mixture was added to 50 ml of saturated potassium carbonate solution and extracted with 3×50 mL portions of ether. The extracts were dried with magnesium sulfate and evaporated. The crude product was further purified by chromatography on silica gel using 2:1 dichloromethane/n-hexane as eluent to give a yellow oil (1.26 g, 40%). 1H NMR (200 MHz, CDCl3): δ 1.26 (s, 9H), 7.43-7.63 (m, 3H), 7.96 (dd, J1=6.9, J2=2.5, 1H), 10.76 (s, 1H) ppm.
Name
Yield
40%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].C(=O)([O-])[O-].[K+].[K+].[CH3:16][C:17]([SH:20])([CH3:19])[CH3:18]>CN(C=O)C>[C:17]([S:20][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5])([CH3:19])([CH3:18])[CH3:16] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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|
Type
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reactant
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Smiles
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FC1=C(C=O)C=CC=C1
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Name
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|
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Quantity
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2.45 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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17.1 mmol
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|
Type
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reactant
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|
Smiles
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CC(C)(C)S
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|
Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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topped with a reflux condenser
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with 3×50 mL portions of ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extracts were dried with magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude product was further purified by chromatography on silica gel using 2:1 dichloromethane/n-hexane as eluent
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)SC1=C(C=CC=C1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.26 g | |
| YIELD: PERCENTYIELD | 40% | |
| YIELD: CALCULATEDPERCENTYIELD | 40.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
